2-(3-(4-benzylpiperazin-1-yl)-6-oxopyridazin-1(6H)-yl)-N-(2-chlorobenzyl)acetamide

• Molecular Formula: C24H26ClN5O2
• Molecular Weight: 451.9 g/mol
• IUPAC Name: 2-[3-(4-benzylpiperazin-1-yl)-6-oxopyridazin-1-yl]-N-[(2-chlorophenyl)methyl]acetamide
• InChI: InChI=1S/C24H26ClN5O2/c25-21-9-5-4-8-20(21)16-26-23(31)18-30-24(32)11-10-22(27-30)29-14-12-28(13-15-29)17-19-6-2-1-3-7-19/h1-11H,12-18H2,(H,26,31)
• InChI Key: SRJLFDKWXKYVGH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C3=NN(C(=O)C=C3)CC(=O)NCC4=CC=CC=C4Cl

Description

The compound 2-(3-(4-benzylpiperazin-1-yl)-6-oxopyridazin-1(6H)-yl)-N-(2-chlorobenzyl)acetamide features a pyridazinone core substituted at position 3 with a 4-benzylpiperazine moiety and an acetamide side chain at position 1, terminated by an N-(2-chlorobenzyl) group. This structural framework is characteristic of bioactive molecules targeting enzymes or receptors, as seen in related pyridazinone derivatives with reported inhibitory activity against PRMT5 () or monoamine oxidases ().

Biological Activity

2-(3-(4-benzylpiperazin-1-yl)-6-oxopyridazin-1(6H)-yl)-N-(2-chlorobenzyl)acetamide is a synthetic organic compound with significant potential for pharmacological applications. Its complex structure features a pyridazine core, a benzylpiperazine moiety, and a chlorobenzylacetamide side chain, which contribute to its diverse biological activities. This article reviews the biological activity of this compound, synthesizing findings from various studies.

Chemical Structure and Properties

• IUPAC Name : 2-(3-(4-benzylpiperazin-1-yl)-6-oxopyridazin-1(6H)-yl)-N-(2-chlorobenzyl)acetamide
• Molecular Formula : C$_{24}$H$_{26}$ClN$_{5}$O$_{2}$
• Molecular Weight : 451.9 g/mol
• CAS Number : 1232778-11-8

The biological activity of this compound is primarily attributed to its interaction with various biological targets, including enzymes and receptors. The presence of the piperazine ring is known to enhance interactions with neurotransmitter receptors, particularly in the central nervous system (CNS). Studies suggest that it may exhibit effects similar to those of other piperazine derivatives, which are often associated with antidepressant and anxiolytic activities.

1. Antidepressant and Anxiolytic Effects

Research indicates that compounds with similar structures to 2-(3-(4-benzylpiperazin-1-yl)-6-oxopyridazin-1(6H)-yl)-N-(2-chlorobenzyl)acetamide demonstrate significant antidepressant and anxiolytic properties. The benzylpiperazine moiety is critical in this activity due to its ability to modulate serotonin and dopamine pathways.

2. Anticancer Potential

Preliminary studies have explored the anticancer potential of this compound. It has been suggested that the oxopyridazine core may play a role in inhibiting tumor cell proliferation. For instance, compounds structurally related to this one have shown cytotoxic effects against various cancer cell lines, including breast and lung cancer cells.

3. Neuroprotective Effects

The neuroprotective properties of similar piperazine derivatives have been documented, indicating that this compound may also provide protection against neurodegenerative diseases by reducing oxidative stress and inflammation in neuronal cells.

Study 1: Antidepressant Activity

A study examined the effects of a related compound on animal models of depression, demonstrating a significant reduction in depressive behaviors compared to control groups. The mechanism was linked to increased serotonin levels in the brain.

Study 2: Cytotoxicity Evaluation

In vitro tests on human breast adenocarcinoma (MCF-7) cells revealed that derivatives similar to 2-(3-(4-benzylpiperazin-1-yl)-6-oxopyridazin-1(6H)-yl)-N-(2-chlorobenzyl)acetamide exhibited up to 77% inhibition of cell growth, suggesting potent anticancer activity.

Compound	Cell Line	% Inhibition
Compound A	MCF-7	77%
Compound B	A549	60%
Compound C	HeLa	65%

Pharmacokinetics

Understanding the pharmacokinetics of this compound is essential for evaluating its therapeutic potential. Initial studies suggest favorable absorption characteristics; however, further research is required to fully elucidate its bioavailability, metabolism, and excretion profiles.

Scientific Research Applications

Scientific Research Applications of 2-(3-(4-benzylpiperazin-1-yl)-6-oxopyridazin-1(6H)-yl)-N-(2-chlorobenzyl)acetamide

2-(3-(4-benzylpiperazin-1-yl)-6-oxopyridazin-1(6H)-yl)-N-(2-chlorobenzyl)acetamide is a synthetic organic molecule with a pyridazine core, a benzylpiperazine moiety, and a chlorobenzylacetamide side chain. It has a molecular formula of $C_{24}H_{26}ClN_5O_2$ and a molecular weight of approximately 451.9 g/mol. This compound is of interest in medicinal chemistry because of its potential pharmacological applications, especially in treating cardiovascular and central nervous system disorders.

Potential Applications

2-(3-(4-benzylpiperazin-1-yl)-6-oxopyridazin-1(6H)-yl)-N-(2-chlorobenzyl)acetamide has potential applications in various fields:

• Medicinal Chemistry The compound may be useful for treating cardiovascular and central nervous system disorders.
• Pharmacological Research It is useful in interaction studies that are essential for understanding the pharmacodynamics and pharmacokinetics. These studies typically involve evaluating drug-target interactions, metabolic pathways, and potential toxicological effects.

Compound Name Variations

The uniqueness of 2-(3-(4-benzylpiperazin-1-yl)-6-oxopyridazin-1(6H)-yl)-N-(2-chlorobenzyl)acetamide lies in its specific combination of functional groups that may confer unique biological activities not found in other similar compounds. The presence of both the benzylpiperazine and pyridazine structures, along with the chlorobenzamide side chain, enhances its pharmacological profile compared to other derivatives.

Other names and similar compounds include:

• 2-[3-(4-benzylpiperazin-1-yl)-6-oxopyridazin-1(6H)-yl]-N-(3-chlorophenyl)acetamide
• 2-[3-(4-benzylpiperazin-1-yl)-6-oxopyridazin-1-yl]-N-(2-fluorophenyl)acetamide
• 2-(3-(4-benzylpiperazin-1-yl)-6-oxopyridazin-1(6H)-yl)-N-cyclopentylacetamide
• N-[3-(4-benzylpiperazin-1-yl)propyl]-2-[3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl]acetamide

Data Table

Compound Name	Structure Features	Biological Activity
4-benzylpiperazine	Benzene ring attached to piperazine	Antidepressant effects
2-(4-substitutedbenzyl)piperazine	Substituted benzene on piperazine	Positive inotropic activity
N-cyclopentylaniline	Cyclopentane attached to an aniline structure	Potential neuroactive properties

Comparison with Similar Compounds

Piperazine/Piperidine Substituent Variations

Compound Name	Piperazine/Piperidine Substituent	Acetamide Terminus	Key Data	Reference
Target Compound	4-Benzylpiperazin-1-yl	N-(2-chlorobenzyl)	Structure inferred from nomenclature; no explicit synthetic data.	-
N-(3-Chlorobenzyl)-2-{3-[4-(4-fluorophenyl)-1-piperazinyl]-6-oxo-1(6H)-pyridazinyl}acetamide	4-(4-Fluorophenyl)piperazin-1-yl	N-(3-chlorobenzyl)	Structural isomer with fluorophenyl-piperazine and 3-chlorobenzyl group.
N-(3-chlorobenzyl)-2-[6-oxo-3-(4-phenylpiperazin-1-yl)pyridazin-1(6H)-yl]acetamide	4-Phenylpiperazin-1-yl	N-(3-chlorobenzyl)	Differs in piperazine substituent (phenyl vs. benzyl).
2-(3-(4-Bromophenyl)-6-oxopyridazin-1(6H)-yl)-N-(2-chlorobenzyl)acetamide (CAS: 922944-04-5)	4-Bromophenyl (non-piperazine)	N-(2-chlorobenzyl)	Pyridazinone directly substituted with bromophenyl; lacks piperazine.

Key Observations :

• The 2-chlorobenzyl acetamide terminus is conserved in CAS 922944-04-5 (), but the absence of a piperazine moiety may reduce conformational flexibility.

Acetamide Side-Chain Modifications

Compound Name	Acetamide Terminus	Piperazine Substituent	Yield/Spectral Data	Reference
2-[3-(4-Benzylpiperidin-1-yl)-6-oxopyridazin-1(6H)-yl]-N-(antipyrine)acetamide (6e)	Antipyrine (heterocyclic)	4-Benzylpiperidin-1-yl	Yield: 62%; IR: 1664 cm⁻¹ (C=O); 1H-NMR confirms structure.
N-(1,5-Dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-3-[3-(4-(4-fluorophenyl)piperazin-1-yl)-6-oxo...	Propanamide linkage to antipyrine	4-(4-Fluorophenyl)piperazine	Yield: 42%; IR: 1662 cm⁻¹ (C=O).
N′-2-Bromobenzylidene-2-(3-(4-benzylpiperidin-1-yl)-6-oxopyridazin-1(6H)-yl)acetohydrazide (S3)	Hydrazide with bromobenzylidene	4-Benzylpiperidin-1-yl	White solid; synthesized via hydrazide-aldehyde condensation.

Key Observations :

• Antipyrine hybrids () exhibit enhanced steric bulk, which may influence solubility and bioavailability.

Key Observations :

• High yields (>75%) are achievable for pyridazinone-acetamides via coupling reactions ().
• IR spectra consistently show C=O stretches between 1642–1711 cm⁻¹, characteristic of amide and pyridazinone carbonyls.

Preparation Methods

Cyclocondensation of Diketones

A common method involves reacting 1,4-diketones with hydrazine derivatives. For example:

• Reactants : 3-(4-Benzylpiperazin-1-yl)-1,4-diketone precursor.

• Conditions : Reflux in ethanol with hydrazine hydrate (1:1.2 molar ratio) at 80°C for 6–8 hours.

• Yield : 65–75% after recrystallization from ethanol.

Hydrolysis of Ethyl Esters

Alternative routes utilize ester hydrolysis to generate the pyridazinone core:

• Reactants : Ethyl 2-(3-substituted-6-oxopyridazin-1(6H)-yl)acetate.

• Conditions : Stirring with 6 N NaOH in ethanol at 80°C for 4 hours, followed by acidification with HCl to precipitate the carboxylic acid intermediate.

Parameter	Optimal Condition	Impact on Yield/Purity
Solvent	Ethanol	Prevents side reactions
Temperature	80°C	Ensures complete hydrolysis
Purification	Recrystallization (ethanol)	Yields >90% purity

Amide Bond Formation

The final step couples the acetic acid derivative with 2-chlorobenzylamine.

Carbodiimide-Mediated Coupling

• Reactants : 2-(3-(4-Benzylpiperazin-1-yl)-6-oxopyridazin-1(6H)-yl)acetic acid and 2-chlorobenzylamine.

• Conditions : EDC/HOBt in anhydrous CH₂Cl₂ at 0°C for 2 hours, followed by warming to 25°C for 12 hours.

• Yield : 85–90% after purification.

Factor	Optimal Condition	Rationale
Solvent	Anhydrous CH₂Cl₂	Minimizes hydrolysis
Temperature	0°C → 25°C	Prevents racemization
Coupling Agent	EDC/HOBt	Enhances amide bond formation

Mixed Carbonate Activation

• Reactants : Acid chloride derivative and 2-chlorobenzylamine.

• Conditions : Reaction in THF with DIPEA at −20°C for 4 hours.

• Yield : 75–80% with minimal side products.

Industrial-Scale Optimization

For large-scale production, continuous flow reactors improve efficiency:

• Reactor Type : Microfluidic tubular reactor.

• Conditions : Residence time of 10 minutes at 100°C.

• Advantages : 95% conversion rate and reduced solvent use.

Challenges and Solutions

Regioselectivity in Substitution

• Issue : Competing reactions at pyridazinone positions 3 and 4.

• Solution : Use bulky bases (e.g., DBU) to direct substitution to position 3.

Byproduct Formation During Amidation

• Issue : Oligomerization of 2-chlorobenzylamine.

• Solution : Slow addition of amine (1:1 molar ratio) and strict temperature control .

Q & A

Q. What are the typical synthetic routes and critical reaction conditions for synthesizing 2-(3-(4-benzylpiperazin-1-yl)-6-oxopyridazin-1(6H)-yl)-N-(2-chlorobenzyl)acetamide?

The synthesis involves multi-step organic reactions, including condensation and cyclization. Key steps include:

• Coupling of pyridazinone cores with substituted benzylpiperazine groups under reflux conditions in polar aprotic solvents (e.g., DMF or acetonitrile) .
• Amide bond formation between the pyridazinone intermediate and 2-chlorobenzylamine using coupling agents like HATU or EDCI, with reaction times optimized to 12–24 hours at room temperature .
• Purification via column chromatography (e.g., DCM:MeOH gradients) to achieve >95% purity, monitored by TLC and HPLC .

Q. How is the structural integrity of this compound confirmed during synthesis?

Analytical techniques include:

• Nuclear Magnetic Resonance (NMR) : $^1$H and $^13$C NMR verify substituent positions (e.g., benzylpiperazine integration at δ 3.5–4.0 ppm for piperazine protons) .
• Infrared Spectroscopy (IR) : Peaks at ~1660–1680 cm$^{-1}$ confirm C=O stretching in the pyridazinone and acetamide moieties .
• High-Resolution Mass Spectrometry (HRMS) : Validates molecular weight (e.g., calculated [M+H]$^+$: 453.18 g/mol) .

Q. What are the solubility and stability profiles under standard laboratory conditions?

• Solubility : Limited solubility in aqueous buffers; best dissolved in DMSO (10–20 mM stock solutions) .
• Stability : Degrades <10% over 72 hours at 4°C in DMSO, but prone to hydrolysis in basic conditions (pH >9). Stability assays recommend storage at -20°C under inert atmosphere .

Advanced Research Questions

Q. How can researchers optimize reaction yields when introducing substituents to the pyridazinone core?

• Substituent Effects : Electron-donating groups (e.g., methoxy) on the benzylpiperazine moiety improve cyclization efficiency by 15–20% .
• Catalytic Additives : Use of molecular sieves (4Å) or catalytic TFA enhances amide bond formation yields by reducing side reactions .
• Microwave-Assisted Synthesis : Reduces reaction time from 24 hours to 2–4 hours with comparable yields (65–70%) .

Q. What pharmacological mechanisms are hypothesized for this compound, and how are they validated?

• Target Engagement : Structural analogs (e.g., 6e in ) show affinity for serotonin receptors (5-HT$_{1A}$) and kinase inhibition (e.g., JAK2). Validation methods include:
  • Surface Plasmon Resonance (SPR) : Measures binding kinetics ($K_D$: 50–100 nM) .
  • Enzyme-Linked Immunosorbent Assay (ELISA) : Quantifies inhibition of pro-inflammatory cytokines (IC$_{50}$: 1–5 µM) .
• In Vivo Models : Murine models of inflammation (e.g., carrageenan-induced paw edema) show dose-dependent reduction in swelling (30–50% at 10 mg/kg) .

Q. How do structural modifications (e.g., halogen substitution) impact biological activity?

• Chlorine vs. Fluorine : The 2-chlorobenzyl group enhances blood-brain barrier penetration (logP: 3.2) compared to fluoro analogs (logP: 2.8), as shown in PAMPA-BBB assays .
• Piperazine Substitution : 4-Benzylpiperazine improves solubility via nitrogen lone-pair interactions, whereas bulkier groups (e.g., morpholine) reduce bioavailability .

Q. What strategies are recommended for resolving contradictory data in cytotoxicity studies?

• Dose-Dependent Effects : Low concentrations (<1 µM) may show cytoprotective effects, while higher doses (>10 µM) induce apoptosis in cancer cell lines (e.g., MCF-7). Use multi-parametric assays (e.g., Annexin V/PI staining) to differentiate mechanisms .
• Metabolic Interference : Contradictions in IC$_{50}$ values may arise from cytochrome P450-mediated metabolism. Include control experiments with CYP inhibitors (e.g., ketoconazole) .

Q. How can researchers design structure-activity relationship (SAR) studies for derivatives of this compound?

• Core Modifications : Replace pyridazinone with pyrimidinone to assess ring size impact on target binding .
• Substituent Libraries : Synthesize analogs with varying benzylpiperazine substituents (e.g., 4-fluoro vs. 4-chloro) and test in kinase inhibition panels .
• 3D-QSAR Modeling : Use CoMFA or CoMSIA to correlate steric/electronic properties with activity .

Methodological Best Practices

Q. What in vitro and in vivo models are most relevant for preclinical evaluation?

• In Vitro :
  • Cell Lines : HEK293 for receptor binding, HCT116 for cytotoxicity .
  • Enzymatic Assays : COX-2 inhibition for anti-inflammatory potential .
• In Vivo :
  • Rodent Models : Collagen-induced arthritis for chronic inflammation .
  • Pharmacokinetics : Oral bioavailability studies in Sprague-Dawley rats with LC-MS/MS plasma analysis .

Q. How should researchers address stability challenges during long-term storage?

• Lyophilization : Freeze-dry in 5% trehalose to prevent aggregation .
• Light Sensitivity : Store in amber vials to prevent photodegradation (UV-Vis monitoring shows <5% degradation over 6 months) .